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Get Quote

The following table summarizes key components of exploratory analyses from recent oncology studies,

which can be adapted for a new compound like Resencatinib.

Analysis - F
Description /| Methodology Example from Literature
Component
Exposure- Establish relationship between drug Lenvatinib in HCC: Target trough
Response & plasma concentration (trough levels) and  concentration of 36.8—71.4 ng/mL
TDM efficacy/toxicity. Use ROC curves to associated with longer PFS and reduced
identify target concentration range [1]. severe toxicity [1].
Circulating Analyze blood samples at baseline and Lenvatinib in Thyroid Cancer: Low
Biomarkers during treatment. Dichotomize patients baseline Ang2 level predictive of tumor
(CAFs) by baseline levels; use interaction-term shrinkage and PFS; FGF23 upregulation

Tumor Tissue
Analysis

Sequential
Therapy
Analysis

analyses [2].

Perform genetic sequencing on tumor
tissue to investigate mutations as
potential predictive or prognostic
biomarkers [2].

Retrospectively evaluate efficacy and
safety of a drug administered after prior
therapy failure. Assess PFS, OS, ORR,
and DCR [3].

associated with longer PFS [2].

Lenvatinib in Thyroid Cancer: BRAF and
RAS mutation status analyzed; BRAF
wild-type suggested as a potential
negative prognostic factor [2].

Lenvatinib after PD-1/PD-L1 blockade in
HCC: Median PFS of 10 months and
ORR of 55.6% demonstrated
considerable antitumor activity [3].
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Analysis - F
Description /| Methodology Example from Literature

Component

Real-World Compare patient characteristics, dosing Dasatinib in CML: Real-world patients

Outcomes patterns, ADR rates, and effectiveness were older, had more comorbidities, and
between clinical trial participants and experienced higher rates of severe
real-world populations [4]. adverse drug reactions than trial

populations [4].

Experimental Workflow for Exploratory Analysis

Based on the common methodologies identified, the diagram below outlines a potential integrated workflow
for the exploratory analysis of a new oncology drug. You can use this as a template when designing a study

for Resencatinib.
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Suggested Next Steps

To continue your research on Resencatinib, I recommend the following:

e Verify the Compound Name: Double-check the spelling of "Resencatinib." It is possible you are
looking for a similar-sounding drug (e.g., Regorafenib, Repotrectinib, or Lenvatinib).
¢ Search Clinical Trial Registries: Search for the compound on official registries like:
o ClinicalTrials.gov (U.S.)
o EU Clinical Trials Register (European Union)
e Broaden Your Search Strategy: If the compound is in early development, try searching for the
company or institution name (e.g., "Bristol-Myers Squibb early-stage oncology compound™) in addition
to the drug name.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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